molecular formula C13H21NO B8652362 [2-(Hexylamino)phenyl]methanol CAS No. 137782-24-2

[2-(Hexylamino)phenyl]methanol

Cat. No.: B8652362
CAS No.: 137782-24-2
M. Wt: 207.31 g/mol
InChI Key: PUPXHUOIHKKIQR-UHFFFAOYSA-N
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Description

[2-(Hexylamino)phenyl]methanol is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

137782-24-2

Molecular Formula

C13H21NO

Molecular Weight

207.31 g/mol

IUPAC Name

[2-(hexylamino)phenyl]methanol

InChI

InChI=1S/C13H21NO/c1-2-3-4-7-10-14-13-9-6-5-8-12(13)11-15/h5-6,8-9,14-15H,2-4,7,10-11H2,1H3

InChI Key

PUPXHUOIHKKIQR-UHFFFAOYSA-N

Canonical SMILES

CCCCCCNC1=CC=CC=C1CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the general procedure, 2-bromobenzyl alcohol (187 mg, 1.0 mmol) was coupled with n-hexylamine (198 μL, 1.5 mmol) at 90° C. for 22 h. Purification of the crude product by column chromatography on silica gel using hexane/ethyl acetate (6:1) as eluent afforded the desired product as a colorless liquid (168 mg, 81% yield). Rf=0.7 (hexane/ethyl acetate=2:1).
Quantity
187 mg
Type
reactant
Reaction Step One
Quantity
198 μL
Type
reactant
Reaction Step Two
Yield
81%

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